4-Methoxy-6-(4-phenylbut-1-en-1-yl)-2H-pyran-2-one

• CAS No.: 60427-95-4
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol
• IUPAC Name: 4-methoxy-6-(4-phenylbut-1-enyl)pyran-2-one
• InChI: InChI=1S/C16H16O3/c1-18-15-11-14(19-16(17)12-15)10-6-5-9-13-7-3-2-4-8-13/h2-4,6-8,10-12H,5,9H2,1H3
• InChI Key: IREFHVYQEVXTGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)OC(=C1)C=CCCC2=CC=CC=C2

Description

4-Methoxy-6-(4-phenylbut-1-en-1-yl)-2H-pyran-2-one is an organic compound that belongs to the class of pyranones

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methoxy-6-(4-phenylbut-1-en-1-yl)-2H-pyran-2-one typically involves the condensation of appropriate starting materials under controlled conditions. One possible route could involve the reaction of a methoxy-substituted pyranone with a phenylbutenyl derivative in the presence of a catalyst.

Industrial Production Methods

Industrial production methods for such compounds often involve optimizing the reaction conditions to maximize yield and purity. This may include the use of high-pressure reactors, specific solvents, and purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Methoxy-6-(4-phenylbut-1-en-1-yl)-2H-pyran-2-one can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: Substitution reactions may involve the replacement of the methoxy group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Substitution reactions may require catalysts like palladium on carbon (Pd/C) or specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects.

Industry: May be used in the production of pharmaceuticals or other chemical products.

Mechanism of Action

The mechanism of action of 4-Methoxy-6-(4-phenylbut-1-en-1-yl)-2H-pyran-2-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through pathways that influence cellular functions.

Comparison with Similar Compounds

Similar Compounds

4-Methoxy-2H-pyran-2-one: A simpler pyranone derivative.

6-Phenyl-2H-pyran-2-one: Another pyranone with a phenyl group.

Uniqueness

4-Methoxy-6-(4-phenylbut-1-en-1-yl)-2H-pyran-2-one is unique due to its specific substitution pattern, which may confer distinct chemical and biological properties compared to other pyranone derivatives.

Conclusion

This compound is a compound of interest in various scientific fields

For detailed and specific information, consulting scientific literature and databases is recommended